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Introduction

Regulatory T cells (Tregs) are critical mediators of immune tolerance, playing a key role in
preventing autoimmunity and maintaining immune homeostasis.[1][2][3] However, in the
context of cancer, Tregs can suppress anti-tumor immune responses, thereby facilitating tumor
growth and limiting the efficacy of immunotherapies.[4][5] One key transcription factor essential
for the function and stability of Tregs, particularly within the tumor microenvironment, is IKZF2
(Helios).[4][5]

PVTX-405 is a potent and highly selective IKZF2 molecular glue degrader.[4][5][6][7] It
operates by inducing the ubiquitination and subsequent proteasomal degradation of IKZF2.[6]
[8] This targeted degradation of IKZF2 in Tregs reduces their suppressive activity, leading to an
increase in the production of pro-inflammatory cytokines like IL-2 and enhanced proliferation of
effector T cells (Teff).[4][5][7][8] These characteristics make PVTX-405 a promising candidate
for cancer immunotherapy, with the potential to be used as a standalone treatment or in
combination with other therapies like immune checkpoint inhibitors.[4][5][7]
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This document provides a detailed protocol for an in vitro Treg suppression assay to evaluate
the efficacy of PVTX-405 in modulating Treg function. The assay measures the proliferation of
effector T cells in the presence of Tregs and varying concentrations of PVTX-405.

Signaling Pathway of PVTX-405 in Tregs

PVTX-405 functions as a molecular glue to induce the degradation of the transcription factor
IKZF2. By binding to the E3 ubiquitin ligase substrate receptor cereblon (CRBN), PVTX-405
creates a novel protein-protein interaction surface that recruits IKZF2.[6][9] This leads to the
polyubiquitination of IKZF2 and its subsequent degradation by the proteasome. The loss of
IKZF2 in Tregs destabilizes them and impairs their suppressive function, leading to enhanced
effector T cell responses.
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Caption: Mechanism of action of PVTX-405.
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Experimental Protocol: In Vitro Treg Suppression
Assay

This protocol details a non-radioactive method to assess the suppressive function of human
Tregs on effector T cells and to evaluate the impact of PVTX-405. Proliferation of effector T
cells is measured by the dilution of a fluorescent dye, Carboxyfluorescein succinimidyl ester
(CFSE).[10][11][12]

Materials and Reagents

e Human Peripheral Blood Mononuclear Cells (PBMCs)
o CDA4+ T Cell Isolation Kit

o CD25+ MicroBeads

* RPMI-1640 medium

o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin

e L-Glutamine

e 2-mercaptoethanol

e Human IL-2

o CFSE (Carboxyfluorescein succinimidyl ester)
e Anti-CD3/CD28 T cell activator beads

e PVTX-405

e DMSO (vehicle control)

e 96-well round-bottom plates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. ACFSE based assay for measuring CD4+CD25+ regulatory T cell mediated suppression
of auto-antigen specific and polyclonal T cell responses - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. In vitro Treg suppression assay. [bio-protocol.org]

o To cite this document: BenchChem. [Application Notes and Protocols: Setting up a Treg
Suppression Assay with PVTX-405]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607833/docs#application-notes-and-protocols-
setting-up-a-treg-suppression-assay-with-pvtx-405]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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